1,1-Diethoxy-3-(4-methylphenyl)propan-2-one

• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 1,1-diethoxy-3-(4-methylphenyl)propan-2-one
• InChI: InChI=1S/C14H20O3/c1-4-16-14(17-5-2)13(15)10-12-8-6-11(3)7-9-12/h6-9,14H,4-5,10H2,1-3H3
• InChI Key: XIJWSOCQVOCJCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(=O)CC1=CC=C(C=C1)C)OCC

Description

1,1-Diethoxy-3-(4-methylphenyl)propan-2-one is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, to a solution of ethyl diethoxyacetate (1.80 mL, 10.1 mmol) in THF (20 mL) was added slowly a THF solution of (32) prepared above at −78° C. After stirring at −78° C. for an hour, to this was added 20% aqueous solution of ammonium chloride (10 mL) and the product was extracted with ethyl acetate (×3). The organic layer was sequentially washed with water (×1) and saturated brine (×1), and dried over anhydrous sodium sulfate. After filtration, the mixture was concentrated under reduced pressure and the residue was purified by silica gel flash column chromatography (n-hexane/ethyl acetate=9/1) to give 1,1-diethoxy-3-(4-methylphenyl)propan-2-one (33) as a colorless oily substance (1.96 g, 8.27 mmol, 82.4%).